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Compound of Interest

5-Chloro-1,3-
Compound Name:
dihydrobenzoimidazol-2-one

cat. No.: B1218799

An in-depth guide to 5-Chloro-1,3-dihydrobenzoimidazol-2-one for researchers and drug
development professionals.

Synonyms and Chemical Identifiers

5-Chloro-1,3-dihydrobenzoimidazol-2-one is a chemical compound with various synonyms
used in scientific literature and commercial listings. Understanding these alternative names is
crucial for comprehensive literature searches and material sourcing.

Common Synonyms:

5-Chloro-1,3-dihydro-2H-benzimidazol-2-one[1]

5-Chloro-1H-benzo[d]imidazol-2(3H)-one[1][2][3]

5-Chloro-2-benzimidazolinone[1]

5-Chloro-2-benzimidazolone[1]

2H-Benzimidazol-2-one, 5-chloro-1,3-dihydro-
Chemical Structure and ldentifiers:

A clear understanding of the chemical structure is fundamental for researchers.
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CAS Number: 2034-23-3[1][2]

Molecular Formula: C7HsCIN20[1]

Molecular Weight: 168.58 g/mol [1][2]

InChl Key: QIGIQLYKEULMQQ-UHFFFAOYSA-N[2]

SMILES: clcc2c(ccl[CI))NC(N2)=0I[1]

Physicochemical Properties

A summary of the key physicochemical properties is presented in the table below, providing a
quick reference for laboratory use.

Property Value Source

Physical Form Solid [2]

Melting Point 226-232 °C [4]

Purity = 98% [2]
Sealed in dry, room

Storage [2]
temperature

Applications in Research and Development

5-Chloro-1,3-dihydrobenzoimidazol-2-one serves as a key intermediate in the synthesis of
various pharmaceutical compounds. Notably, it is a building block in the synthesis of the drug
domperidone[1][5]. Its benzimidazolone core is a privileged scaffold in medicinal chemistry due
to its diverse biological activities[5][6].

Experimental Workflow: Synthesis Overview

The synthesis of benzimidazolone derivatives often involves the carbonylation of the
corresponding diamine. The following diagram illustrates a generalized workflow for the
synthesis of 5-Chloro-1,3-dihydrobenzoimidazol-2-one.
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Generalized Synthesis Workflow
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Caption: Generalized workflow for the synthesis of 5-Chloro-1,3-dihydrobenzoimidazol-2-
one.

Signaling Pathway Involvement of Benzimidazole
Derivatives

Benzimidazole-containing compounds are known to interact with a variety of biological targets
and signaling pathways. While the specific pathways for 5-Chloro-1,3-dihydrobenzoimidazol-
2-one itself are not extensively detailed in the provided search results, derivatives have been
shown to act as antagonists at dopamine receptors, which are G-protein coupled receptors
(GPCRs). The diagram below illustrates a simplified dopamine receptor signaling pathway.
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Caption: Simplified signaling cascade for a dopamine receptor, a target for some
benzimidazole derivatives.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

© 2025 BenchChem. All rights reserved. 5/6 Tech Support


https://www.benchchem.com/product/b1218799?utm_src=pdf-custom-synthesis
https://www.epichem.com/products/5-chloro-1-3-dihydro-2h-benzimidazol-2-one
https://www.sigmaaldrich.com/CL/es/product/ambeedinc/ambh2d6ec4d6
https://www.bldpharm.com/products/2034-23-3.html
https://www.chemimpex.com/products/17279
https://en.wikipedia.org/wiki/Benzimidazolinone
https://www.benchchem.com/product/b12833758
https://www.benchchem.com/product/b12833758
https://www.benchchem.com/product/b1218799#synonyms-for-5-chloro-1-3-dihydrobenzoimidazol-2-one
https://www.benchchem.com/product/b1218799#synonyms-for-5-chloro-1-3-dihydrobenzoimidazol-2-one
https://www.benchchem.com/product/b1218799#synonyms-for-5-chloro-1-3-dihydrobenzoimidazol-2-one
https://www.benchchem.com/product/b1218799#synonyms-for-5-chloro-1-3-dihydrobenzoimidazol-2-one
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b1218799?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1218799?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENCHE

Foundational & Exploratory

Check Availability & Pricing

BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426
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